3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylcarbamoyl]-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H11Cl2N3O3/c1-18-6-8(13(20)21)11(17-18)12(19)16-5-7-2-3-9(14)10(15)4-7/h2-4,6H,5H2,1H3,(H,16,19)(H,20,21)
• InChI Key: RALCPGIXMVBVST-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H11Cl2N3O3
• Molecular Weight: 328.15 g/mol

Description

3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid, also known as DCPIB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCPIB is a chloride channel blocker that has been found to have potential applications in various fields such as neuroscience, physiology, and pharmacology.

Mechanism of Action

3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid exerts its effects by blocking the VRACs that are present in various cell types such as neurons, glial cells, and cancer cells. VRACs are involved in the regulation of cell volume and ion transport, and their dysfunction has been implicated in various diseases such as epilepsy, stroke, and cancer. 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid blocks VRACs by binding to a specific site on the channel protein, thereby preventing the flow of chloride ions through the channel.
Biochemical and Physiological Effects:
3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been found to have various biochemical and physiological effects. In neurons, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been shown to reduce the excitability of neurons by blocking the VRACs that are involved in the regulation of neuronal excitability. In glial cells, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been found to reduce the swelling of cells that occurs in response to osmotic stress. In cancer cells, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been shown to inhibit the proliferation and migration of cells by blocking the VRACs that are involved in the regulation of cell volume and ion transport.

Advantages and Limitations for Lab Experiments

3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has several advantages and limitations for lab experiments. One of the advantages of 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is its specificity for VRACs, which allows for the selective blocking of these channels without affecting other ion channels. This property of 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid makes it a useful tool for studying the role of VRACs in various cellular processes. However, one of the limitations of 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid is its low solubility in water, which can make it difficult to use in certain experimental setups. Additionally, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been found to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid. One area of future research is the development of more potent and selective VRAC inhibitors that can be used in clinical settings. Another area of future research is the identification of novel biological roles for VRACs and their potential involvement in various diseases. Additionally, the development of new experimental techniques that can be used to study the function of VRACs in vivo would be a valuable contribution to the field.

Scientific Research Applications

3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been found to have potential applications in various fields of scientific research. In neuroscience, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been shown to block the volume-regulated anion channels (VRACs) that are involved in the regulation of cell volume and neuronal excitability. This property of 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been utilized in the study of various neurological disorders such as epilepsy, stroke, and traumatic brain injury. In physiology, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been used to study the role of chloride channels in the regulation of cell volume, ion transport, and osmotic stress. In pharmacology, 3-{[(3,4-dichlorobenzyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid has been found to enhance the efficacy of various drugs by blocking the efflux of drugs through VRACs.